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Compound of Interest

Compound Name: 4-Phenylazophenol

Cat. No.: B142808 Get Quote

4-Phenylazophenol: A Technical Guide for
Researchers
CAS Number: 1689-82-3 Molecular Formula: C₁₂H₁₀N₂O

This technical guide provides an in-depth overview of 4-Phenylazophenol (also known as 4-

Hydroxyazobenzene or Solvent Yellow 7), a versatile diaryl-azo compound with applications in

dye manufacturing, research, and potentially drug development. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and experimental applications.

Physicochemical and Quantitative Data
The key physicochemical properties of 4-Phenylazophenol are summarized in the table below

for easy reference and comparison.
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Property Value Citations

CAS Number 1689-82-3 [1][2][3]

Molecular Formula C₁₂H₁₀N₂O [1][2][3]

Molecular Weight 198.22 g/mol [1][2][3]

Appearance
Brown to yellow fine crystalline

powder
[2]

Melting Point 150-152 °C [3]

Boiling Point 230 °C at 20 mmHg [2]

Solubility

Soluble in acetone, ethanol,

benzene, and ether; Insoluble

in water.

[2]

λmax 347 nm [3]

pKa 8.2 [4]

Experimental Protocols
Detailed methodologies for the synthesis of 4-Phenylazophenol and its enzymatic

polymerization are provided below. Additionally, adapted protocols for its potential use in

antifungal assays and as a pH indicator are outlined.

Synthesis of 4-Phenylazophenol
The synthesis of 4-Phenylazophenol is typically achieved through a diazotization reaction of

aniline followed by an azo coupling reaction with phenol.[2]

Materials:

Aniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)
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Phenol (C₆H₅OH)

Sodium hydroxide (NaOH)

Ice

Procedure:

Diazotization of Aniline:

Dissolve aniline in an aqueous solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite to the aniline hydrochloride

solution while maintaining the temperature between 0-5 °C. The slow addition and low

temperature are crucial to prevent the decomposition of the diazonium salt.

The completion of the diazotization can be checked using starch-iodide paper (a blue-

black color indicates the presence of excess nitrous acid).

Azo Coupling with Phenol:

In a separate beaker, dissolve phenol in an aqueous solution of sodium hydroxide to form

sodium phenoxide.

Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution to the cold sodium phenoxide solution with

vigorous stirring.

A colored precipitate of 4-Phenylazophenol will form.

Maintain the reaction mixture at a low temperature for a period to ensure complete

coupling.

Isolation and Purification:
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Collect the precipitate by vacuum filtration.

Wash the solid with cold water to remove any unreacted salts.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol.

Enzymatic Polymerization of 4-Phenylazophenol
4-Phenylazophenol can be polymerized using an enzymatic approach, offering a greener

alternative to traditional chemical polymerization. Horseradish peroxidase (HRP) is a commonly

used enzyme for this purpose.[5]

Materials:

4-Phenylazophenol

Horseradish peroxidase (HRP)

Hydrogen peroxide (H₂O₂)

Phosphate buffer (pH 7.0)

Dioxane

Procedure:

Reaction Setup:

Dissolve 4-Phenylazophenol in a mixture of phosphate buffer and dioxane. Dioxane is

used as a co-solvent to improve the solubility of the monomer.

Add Horseradish peroxidase to the solution.

Initiation of Polymerization:

Slowly add hydrogen peroxide to the reaction mixture. H₂O₂ acts as an oxidizing agent,

which is necessary for the HRP-catalyzed polymerization.
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The polymerization is allowed to proceed at room temperature with stirring for a specified

period (e.g., 24 hours).

Isolation of the Polymer:

Precipitate the resulting polymer, poly(4-phenylazophenol), by adding the reaction

mixture to a non-solvent, such as methanol.

Collect the polymer by filtration, wash it with the non-solvent to remove any unreacted

monomer and enzyme, and dry it under vacuum.

Adapted Protocol: Antifungal Susceptibility Testing
While 4-Phenylazophenol has been noted for its potential antifungal properties, specific

protocols for its testing are not readily available.[2] The following is an adapted protocol based

on standard broth microdilution methods for determining the Minimum Inhibitory Concentration

(MIC).

Materials:

4-Phenylazophenol

Fungal strain of interest (e.g., Candida albicans, Aspergillus fumigatus)

Appropriate broth medium (e.g., RPMI-1640)

Dimethyl sulfoxide (DMSO) for stock solution preparation

96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Preparation of Stock Solution:

Due to its insolubility in water, prepare a stock solution of 4-Phenylazophenol in DMSO at

a high concentration (e.g., 10 mg/mL).
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Serial Dilutions:

Perform a two-fold serial dilution of the 4-Phenylazophenol stock solution in the broth

medium across the wells of a 96-well plate. The final concentrations should typically range

from a high to a low concentration (e.g., 256 µg/mL to 0.5 µg/mL).

Ensure the final concentration of DMSO in each well is low (typically ≤1%) to avoid solvent

toxicity to the fungal cells. Include a solvent control (broth with DMSO but no compound).

Inoculum Preparation:

Prepare a standardized inoculum of the fungal strain as per established protocols (e.g.,

CLSI or EUCAST guidelines).

Inoculation and Incubation:

Add the fungal inoculum to each well of the microtiter plate.

Include a positive control (inoculum in broth without the compound) and a negative control

(broth only).

Incubate the plate at an appropriate temperature (e.g., 35°C) for a specified period (e.g.,

24-48 hours).

Determination of MIC:

The MIC is determined as the lowest concentration of 4-Phenylazophenol that causes a

significant inhibition of fungal growth compared to the positive control. This can be

assessed visually or by measuring the optical density at a specific wavelength (e.g., 600

nm).

Adapted Protocol: Use as a pH Indicator
The phenolic hydroxyl group in 4-Phenylazophenol suggests its potential use as a pH

indicator, as its color may change with pH due to the protonation state of the hydroxyl group.

Materials:
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4-Phenylazophenol

Ethanol (for stock solution)

Buffer solutions of known pH (e.g., pH 4, 7, 10)

Test solutions of unknown pH

Procedure:

Preparation of Indicator Solution:

Prepare a dilute solution of 4-Phenylazophenol in ethanol.

Determination of Color Change Range:

Add a few drops of the indicator solution to a series of buffer solutions with a wide range of

pH values.

Observe and record the color of the solution at each pH to determine the pH range over

which the color transition occurs.

Testing Unknown Solutions:

Add a few drops of the 4-Phenylazophenol indicator solution to the test solution of

unknown pH.

Compare the resulting color to the colors observed in the buffer solutions to estimate the

pH of the unknown solution.

Visualizations: Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key experimental workflows

and logical relationships relevant to the study of 4-Phenylazophenol.
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Synthesis Workflow for 4-Phenylazophenol.
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Enzymatic Polymerization Workflow.
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Logical Workflow for Biological Screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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